Cas no 854084-75-6 (2-chloro-6-(methylsulfanyl)-1,3-benzothiazole)

• Product Name: 2-chloro-6-(methylsulfanyl)-1,3-benzothiazole
• CAS No: 854084-75-6
• MF: C₈H₆ClNS₂
• MW: 215.72293806076
• CID: 4657372
• Update Time: 2025-05-25

2-chloro-6-(methylsulfanyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(methylthio)benzo[d]thiazole
• 2-chloro-6-(methylsulfanyl)-1,3-benzothiazole

• Inchi： 1S/C8H6ClNS2/c1-11-5-2-3-6-7(4-5)12-8(9)10-6/h2-4H,1H3
• InChI Key： AEEGDQHVLRPQRX-UHFFFAOYSA-N
• SMILES： S1C2=CC(SC)=CC=C2N=C1Cl

Additional information on 2-chloro-6-(methylsulfanyl)-1,3-benzothiazole

2-Chloro-6-(Methylsulfanyl)-1,3-Benzothiazole: A Comprehensive Overview

The compound with CAS No. 854084-75-6, commonly referred to as 2-chloro-6-(methylsulfanyl)-1,3-benzothiazole, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzothiazoles, which are widely studied due to their unique structural properties and diverse applications. The benzothiazole core of this molecule is a fused bicyclic system consisting of a benzene ring and a thiazole ring, which contributes to its stability and reactivity. The presence of the chlorine atom at the 2-position and the methylsulfanyl group at the 6-position further enhances its chemical versatility.

Recent studies have highlighted the potential of 2-chloro-6-(methylsulfanyl)-1,3-benzothiazole in various areas of research. For instance, its role as an intermediate in the synthesis of bioactive compounds has been extensively explored. The benzothiazole framework is known to exhibit antimicrobial, antifungal, and anticancer activities, making it a valuable component in drug discovery programs. Researchers have also investigated the influence of substituents on the electronic properties of this compound, which can be tailored to suit specific applications.

The synthesis of 2-chloro-6-(methylsulfanyl)-1,3-benzothiazole involves a series of well-established organic reactions. Typically, the process begins with the preparation of the benzothiazole skeleton through condensation reactions involving thioamides and aldehydes or ketones. Subsequent substitution reactions are employed to introduce the chlorine and methylsulfanyl groups at the desired positions. These reactions are optimized to ensure high yields and purity, which are critical for downstream applications.

In terms of applications, 2-chloro-6-(methylsulfanyl)-1,3-benzothiazole has shown promise in materials science as well. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. Additionally, the compound's photoluminescent properties have been explored for potential applications in optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-chloro-6-(methylsulfanyl)-1,3-benzothiazole. Density functional theory (DFT) calculations have revealed that the benzothiazole core exhibits significant conjugation effects, which influence its absorption and emission spectra. These findings have implications for its use in light-harvesting materials and fluorescence-based sensors.

The environmental impact and sustainability aspects of this compound are also under scrutiny. Researchers are investigating eco-friendly synthesis routes that minimize waste and reduce energy consumption. Green chemistry principles are being integrated into the production process to ensure that 2-chloro-6-(methylsulfanyl)-1,3-benzothiazole can be produced on an industrial scale without adverse environmental effects.

In conclusion, 2-chloro-6-(methylsulfanyl)-1,3-benzothiazole (CAS No. 854084-75-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and tunable properties make it an invaluable tool in drug discovery, materials science, and chemical engineering. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.